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Compound of Interest

Compound Name: 2-Methoxyethyl acetate

Cat. No.: B086879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxyethyl acetate, with the CAS number 110-49-6, is an organic solvent belonging to

the glycol ether acetate family. It is a colorless liquid with a mild, ether-like odor.[1] Historically,

it has been widely utilized as a solvent for various resins, oils, greases, and in the formulation

of lacquers, paints, and adhesives.[1][2] However, due to its toxicological profile, particularly its

reproductive toxicity, its use has been curtailed in many applications. This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, applications,

safety and toxicology, and analytical methods for 2-Methoxyethyl acetate, tailored for a

scientific audience.

Chemical and Physical Properties
2-Methoxyethyl acetate is a relatively volatile and flammable liquid. Its key physicochemical

properties are summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula C₅H₁₀O₃ [2][3]

Molecular Weight 118.13 g/mol [2][3][4]

Appearance Colorless liquid [1][2][3]

Odor Mild, ether-like [1][3]

Boiling Point 144-145 °C [1][4][5]

Melting Point -65 °C [1][4][5]

Density 1.009 g/mL at 25 °C [1][6]

Vapor Pressure 2 mmHg at 20 °C [1]

Flash Point 45-48.9 °C (closed cup) [1][4]

Autoignition Temperature 380 °C [1][4]

Explosive Limits (in air) 1.7% - 8.8% (v/v) [1][4][5]

Solubility
Soluble in water, alcohol, and

ether
[1]

Refractive Index (n20/D) 1.402 [1][6]

Experimental Protocols
Synthesis: Fischer Esterification of 2-Methoxyethanol
with Acetic Acid
2-Methoxyethyl acetate is typically synthesized via the Fischer esterification of 2-

methoxyethanol with acetic acid, using an acid catalyst. While a specific, detailed protocol for

this exact transformation is not readily available in the searched literature, a general procedure

can be adapted from standard esterification methods.

Materials:

2-Methoxyethanol
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Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

Anhydrous Sodium Bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus (for fractional distillation)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-

methoxyethanol and a slight excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux using a heating mantle and maintain reflux for several

hours to drive the equilibrium towards the product. The reaction progress can be monitored

by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the drying agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude 2-methoxyethyl acetate can then be purified by fractional distillation under

atmospheric or reduced pressure. Collect the fraction that distills at the boiling point of 2-
methoxyethyl acetate (144-145 °C).

Purification: Fractional Distillation
Fractional distillation is the primary method for purifying 2-methoxyethyl acetate from the

reaction mixture, separating it from unreacted starting materials and byproducts.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

Condenser

Receiving flask

Procedure:

Set up the fractional distillation apparatus, ensuring all joints are properly sealed.

Place the crude 2-methoxyethyl acetate in the distillation flask with boiling chips.

Heat the flask gently. As the mixture boils, the vapor will rise through the fractionating

column.

Monitor the temperature at the distillation head. The temperature should plateau at the

boiling point of the most volatile component.

Discard the initial fraction (forerun), which may contain lower-boiling impurities.

Collect the fraction that distills at a constant temperature corresponding to the boiling point of

2-methoxyethyl acetate (144-145 °C).
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Stop the distillation before the flask boils to dryness to avoid the formation of potentially

explosive peroxides.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a suitable method for the identification and quantification of 2-methoxyethyl
acetate. The following provides a general protocol that can be adapted for specific

applications.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for polar compounds (e.g., a wax or a mid-polarity phase)

Sample Preparation:

For bulk samples, dilution with a suitable solvent (e.g., methanol or ethyl acetate) may be

necessary.[4]

For air samples, collection on a sorbent tube followed by solvent desorption is a common

method.

For biological samples, a liquid-liquid extraction or solid-phase extraction may be required to

isolate the analyte.

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Carrier Gas: Helium

Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a final

temperature that allows for the elution of 2-methoxyethyl acetate and any other compounds

of interest.

MS Ion Source Temperature: 230 °C
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MS Quadrupole Temperature: 150 °C

Scan Range: A suitable mass range to detect the molecular ion and characteristic fragment

ions of 2-methoxyethyl acetate.

Quantification:

An external or internal standard method can be used for quantification.

A calibration curve should be prepared using standards of known concentrations.

Applications
The primary application of 2-methoxyethyl acetate is as a solvent. Its properties make it

effective for:

Resins, Oils, and Greases: It is a good solvent for a variety of these substances.[1]

Paints, Lacquers, and Adhesives: It is used as a component in the formulation of these

products.[1][2]

Inks: It is also utilized as a solvent in some printing inks.[1]

Organic Synthesis: It can be used as a reaction medium or as a reagent in certain chemical

syntheses.[2]

Safety and Toxicology
2-Methoxyethyl acetate is classified as a hazardous substance with significant health risks.

Hazard Classifications:

Flammable Liquid: It has a relatively low flash point and can form explosive mixtures with air.

[4][5]

Acute Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[4][5]
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Reproductive Toxicity: It is known to be a reproductive toxicant, with the potential to impair

fertility and cause harm to the unborn child.[4][5]

Exposure Routes and Target Organs:

Exposure can occur through inhalation, skin absorption, and ingestion.

Target organs include the hematopoietic (blood-forming) system, central nervous system,

kidneys, and the reproductive system.[7]

Toxicological Data:

Endpoint Species Route Value References

LD50 Rat Oral 2900 mg/kg [7]

LD50 Mouse Oral 3100 mg/kg [7]

LD50 Rabbit Skin 5250 µL/kg [7]

Signaling Pathways and Logical Relationships
Metabolic Pathway of 2-Methoxyethyl Acetate Toxicity
The toxicity of 2-methoxyethyl acetate is primarily attributed to its metabolic products. It is first

hydrolyzed to 2-methoxyethanol, which is then oxidized to 2-methoxyacetic acid (2-MAA). 2-

MAA is the main metabolite responsible for the observed reproductive and developmental

toxicity.

2-Methoxyethyl Acetate 2-MethoxyethanolHydrolysis 2-Methoxyacetic Acid
(Toxic Metabolite)

Oxidation (Alcohol/Aldehyde Dehydrogenase) Reproductive and
Developmental Toxicity

Mechanism of Action

Click to download full resolution via product page

Metabolic activation of 2-Methoxyethyl Acetate to its toxic metabolite.

Experimental Workflow for Synthesis and Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29536623/
https://www.mdpi.com/2079-9284/8/4/102
https://stacks.cdc.gov/view/cdc/199386
https://stacks.cdc.gov/view/cdc/199386
https://stacks.cdc.gov/view/cdc/199386
https://stacks.cdc.gov/view/cdc/199386
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body-img
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for the synthesis, purification, and analysis

of 2-methoxyethyl acetate in a laboratory setting.

Synthesis

Work-up

Purification

Analysis

2-Methoxyethanol +
Acetic Acid +
Acid Catalyst

Fischer Esterification
(Reflux)

Aqueous Wash
(Water, NaHCO3, Brine)

Drying
(Anhydrous MgSO4)

Fractional Distillation

GC-MS Analysis
(Purity and Identity Confirmation)

Click to download full resolution via product page

General workflow for the synthesis and analysis of 2-Methoxyethyl Acetate.

Conclusion
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2-Methoxyethyl acetate is a solvent with useful properties but significant toxicological

concerns, particularly regarding reproductive health. Researchers, scientists, and drug

development professionals should handle this compound with appropriate safety precautions

and be aware of its hazardous nature. The information provided in this guide, including the

summarized data and outlined experimental protocols, is intended to serve as a valuable

resource for those working with or studying this chemical. Due to its toxicity, the use of safer

alternatives should always be considered where feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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